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Compound of Interest

Compound Name: Ethyl red

Cat. No.: B1210116 Get Quote

Ethyl Red Technical Support Center
Welcome to the technical support center for Ethyl Red indicator. This resource is designed for

researchers, scientists, and drug development professionals to provide troubleshooting

guidance and frequently asked questions (FAQs) regarding the use of Ethyl Red in titration

experiments.

Frequently Asked Questions (FAQs)
Q1: What is Ethyl Red and when should it be used?

Ethyl Red is an acid-base indicator that changes color over a specific pH range. It is

particularly useful for titrations where the expected equivalence point is in the acidic to neutral

range. Its distinct color change from red in acidic solutions to yellow in basic solutions provides

a clear endpoint determination.[1]

Q2: What is the pH transition range of Ethyl Red?

The pH transition range for Ethyl Red is approximately 4.0 to 5.8.[2] The pKa value, which is

the pH at which the indicator is halfway through its color change, is approximately 5.42.

Q3: How do I prepare an Ethyl Red indicator solution?

A common method for preparing an Ethyl Red indicator solution is to dissolve 0.1 grams of

Ethyl Red powder in 50 mL of methanol, and then add 50 mL of water.[2] Another preparation
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involves creating a 0.01% (w/v) solution in 50% methanol.[3]

Q4: How should I store the Ethyl Red indicator solution and what is its shelf life?

Ethyl Red powder should be stored at room temperature.[1] For the prepared indicator

solution, it is recommended to store it in a cool, dark place to prevent degradation from light.

While specific shelf-life studies for Ethyl Red are not readily available, a similar indicator,

Methyl Red, has a shelf life of 26 weeks when stored at 4°C to 8°C.[4] It is good practice to

prepare fresh solutions regularly for critical applications.

Troubleshooting Guide
This guide addresses common problems you may encounter when using Ethyl Red in your

titration experiments.
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Problem Possible Cause Solution

Faint or Indistinct Endpoint

Color Change

1. Incorrect Indicator

Concentration: Too little

indicator will result in a weak

color change. 2. Poor Lighting:

Inadequate lighting can make

it difficult to observe subtle

color shifts. 3. Gradual pH

Change: In titrations with a

weak acid and a weak base,

the pH change at the

equivalence point is not sharp,

leading to a gradual color

transition.

1. Increase the number of

drops of the indicator solution

added to the analyte. 2.

Ensure the titration is

performed in a well-lit area,

preferably against a white

background to enhance color

perception. 3. Ethyl Red is

generally not recommended

for weak acid-weak base

titrations. Consider using a

potentiometric method for a

more accurate endpoint

determination.

Endpoint Color Fades or

Reverts

1. Absorption of Atmospheric

CO2: Carbon dioxide from the

air can dissolve in the solution,

forming carbonic acid and

lowering the pH, which can

cause the yellow (basic) color

to revert to red (acidic). 2. Slow

Reaction Kinetics: The reaction

between the titrant and analyte

may be slow, leading to a

temporary localized color

change that disappears upon

mixing.

1. Perform the titration in a

controlled environment or with

minimal exposure to air. Keep

the titration vessel covered

when possible. 2. Ensure

thorough and continuous

mixing of the solution

throughout the titration,

especially near the endpoint.

Unexpected Endpoint Volume 1. Incorrect Indicator Choice:

The pH transition range of

Ethyl Red may not align with

the equivalence point of your

specific titration, leading to a

premature or delayed

endpoint. 2. Interfering

Substances: The presence of

1. Verify that the expected pH

at the equivalence point of

your titration falls within the 4.0

- 5.8 range of Ethyl Red. If not,

select a more appropriate

indicator. 2. Analyze the

sample for any potential

interfering substances. If
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other colored compounds or

substances that react with the

indicator can obscure or shift

the endpoint. 3. Degraded

Indicator Solution: The

indicator solution may have

degraded due to improper

storage or age.

present, a sample cleanup

step may be necessary, or an

alternative analytical method

should be considered. 3.

Prepare a fresh solution of

Ethyl Red indicator.

Data Presentation
Ethyl Red Indicator Properties

Property Value Reference

Chemical Name
4-(Diethylamino)azobenzene-

2'-carboxylic acid
[1]

CAS Number 76058-33-8 [1]

Molecular Formula C₁₇H₁₉N₃O₂ [1]

Appearance Dark red to maroon powder [1]

pH Range 4.0 - 5.8 [2]

pKa ~5.42

Color in Acid Red [1]

Color in Base Yellow [1]

Comparison of Ethyl Red and Methyl Red

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1210116?utm_src=pdf-body
https://www.chemimpex.com/products/22783
https://www.chemimpex.com/products/22783
https://www.chemimpex.com/products/22783
https://www.chemimpex.com/products/22783
https://groups.chem.ubc.ca/courseware/pH/section15/index.html
https://www.chemimpex.com/products/22783
https://www.chemimpex.com/products/22783
https://www.benchchem.com/product/b1210116?utm_src=pdf-body
https://www.benchchem.com/product/b1210116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature Ethyl Red Methyl Red

pH Range 4.0 - 5.8 4.4 - 6.2[5]

pKa ~5.42 ~5.0

Color in Acid Red Red[5]

Color in Base Yellow Yellow[5]

Typical Applications
Titrations with an equivalence

point in the mid-acidic range.

Strong acid-weak base

titrations.[6]

Experimental Protocols
Preparation of 0.1% Ethyl Red Indicator Solution
Materials:

Ethyl Red powder (CAS 76058-33-8)

Methanol (ACS Grade)

Deionized water

100 mL volumetric flask

Analytical balance

Spatula

Weighing paper

Procedure:

Accurately weigh 0.1 g of Ethyl Red powder onto a piece of weighing paper.

Carefully transfer the powder to the 100 mL volumetric flask.

Add approximately 50 mL of methanol to the volumetric flask.
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Swirl the flask gently to dissolve the Ethyl Red powder completely.

Once dissolved, add deionized water to the flask until the bottom of the meniscus reaches

the 100 mL mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Transfer the solution to a labeled, airtight container for storage.

Visualizations
Logical Workflow for Troubleshooting Ethyl Red
Titration Issues
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Problem with Titration Endpoint

Is the endpoint color change
faint or indistinct?

Does the endpoint color
fade or revert?

No

Adjust Indicator Concentration

Yes

Is the endpoint volume
unexpected?

No

Minimize Air Exposure (CO2)

Yes

Verify Correct Indicator Choice
(pH range vs. equivalence point)

Yes

Improve Lighting Conditions

Ensure Thorough Mixing

Check for Interfering Substances

Prepare Fresh Indicator Solution

Click to download full resolution via product page
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Caption: A flowchart to diagnose and resolve common issues with Ethyl Red in titration

experiments.

Signaling Pathway of an Acid-Base Indicator

Acidic Solution (High H+)

Basic Solution (Low H+)

Indicator (HIn)
Red Form

HIn <=> H+ + In-

Conjugate Base (In-)
Yellow Form

Addition of Base
(removes H+)

Shifts Equilibrium Right

Addition of Acid
(adds H+)

Shifts Equilibrium Left

Click to download full resolution via product page

Caption: The equilibrium shift of Ethyl Red indicator in response to changes in pH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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